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molecular formula C7H5FN2O4 B062299 2-Amino-5-fluoro-3-nitrobenzoic acid CAS No. 177960-62-2

2-Amino-5-fluoro-3-nitrobenzoic acid

Cat. No. B062299
CAS RN: 177960-62-2
M. Wt: 200.12 g/mol
InChI Key: PJWWMVQRAZJKGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05514676

Procedure details

A solution containing sodium hydroxide (1.5 g, 38.0 mmol) and water (20 mL) was added to 2-acetamido-5-fluoro-3-nitrobenzoic acid (2.055 g, 8.50 mmol) and allowed to reflux for 4 hours. The reaction was cooled to 0° C. and the solution was acidified with concentrated hydrochloric acid. The precipitate which developed was collected by filtration and dried to give 2-amino-5-fluoro-3-nitrobenzoic acid (1.49 g, 88%) as a light yellow solid which is identical in all respects to the compound in Method A.: m.p. 218°-220°; 1H NMR (400 MHz, DMSO-d6) δ 8.04 (dd, 1H), 8.17 (dd, 1H), 8.35 (bs, 1H); 13C NMR (100 MHz, DMSO-d6) δ 118.1, 118.4, 127.5, 127.7, 132.2, 132.3, 144.6, 149.0, 151.4, 168.1; 1R (neat) 3459, 3345, 1687, 1563, 1513, 1440, 1270, 1211 cm-1.
Name
sodium hydroxide
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
2-acetamido-5-fluoro-3-nitrobenzoic acid
Quantity
2.055 g
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-amino-5-fluoro-3-nitrobenzoic acid
Yield
88%

Identifiers

REACTION_CXSMILES
[OH-].[Na+].C([NH:6][C:7]1[C:15]([N+:16]([O-:18])=[O:17])=[CH:14][C:13]([F:19])=[CH:12][C:8]=1[C:9]([OH:11])=[O:10])(=O)C.Cl>O>[NH2:6][C:7]1[C:15]([N+:16]([O-:18])=[O:17])=[CH:14][C:13]([F:19])=[CH:12][C:8]=1[C:9]([OH:11])=[O:10] |f:0.1|

Inputs

Step One
Name
sodium hydroxide
Quantity
1.5 g
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Two
Name
2-acetamido-5-fluoro-3-nitrobenzoic acid
Quantity
2.055 g
Type
reactant
Smiles
C(C)(=O)NC1=C(C(=O)O)C=C(C=C1[N+](=O)[O-])F
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 4 hours
Duration
4 h
FILTRATION
Type
FILTRATION
Details
The precipitate which developed was collected by filtration
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
2-amino-5-fluoro-3-nitrobenzoic acid
Type
product
Smiles
NC1=C(C(=O)O)C=C(C=C1[N+](=O)[O-])F
Measurements
Type Value Analysis
AMOUNT: MASS 1.49 g
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 87.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.